Cas no 453523-36-9 (Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide)

• Product Name: Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide
• CAS No: 453523-36-9
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 3989816
• PubChem ID: 5397920
• Update Time: 2025-05-21

Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide
• 3-Acetylpyridine p-toluensulfonylhydrazone
• 4-Methyl-N'-(1-(pyridin-3-yl)ethylidene)benzenesulfonohydrazide
• STK446558
• AKOS000979896
• 4-methyl-N-[(E)-1-pyridin-3-ylethylideneamino]benzenesulfonamide
• SCHEMBL25168437
• 453523-36-9
• 4-methyl-N'-[(1E)-1-(pyridin-3-yl)ethylidene]benzenesulfonohydrazide

• Inchi： 1S/C14H15N3O2S/c1-11-5-7-14(8-6-11)20(18,19)17-16-12(2)13-4-3-9-15-10-13/h3-10,17H,1-2H3/b16-12+
• InChI Key： BMHGFIKYJPCLKO-FOWTUZBSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C(\C)/C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide

Research Briefing on Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide (CAS: 453523-36-9)

Recent studies on Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide (CAS: 453523-36-9) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydrazide and pyridinyl functional groups, has been investigated for its biochemical properties and therapeutic potential. The following briefing synthesizes the latest findings, methodologies, and implications of research involving this molecule.

The primary focus of recent research has been on the compound's role as a potential inhibitor of specific enzymatic pathways. Studies indicate that Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide exhibits selective binding affinity towards certain protein targets, making it a candidate for drug development in diseases such as cancer and neurodegenerative disorders. Its mechanism of action involves the modulation of key signaling pathways, which has been elucidated through in vitro and in vivo experiments.

Methodologically, researchers have employed advanced techniques such as X-ray crystallography and molecular docking to study the compound's interactions at the atomic level. These studies have provided insights into the structural determinants of its bioactivity. Additionally, high-throughput screening assays have been utilized to evaluate its efficacy and toxicity profiles, revealing promising results in preclinical models.

One of the significant findings is the compound's stability under physiological conditions, which enhances its potential as a therapeutic agent. Furthermore, modifications to its chemical structure have been explored to optimize its pharmacokinetic properties, such as bioavailability and half-life. These efforts are part of a broader strategy to develop derivatives with improved therapeutic indices.

In conclusion, Benzenesulfonic acid, 4-methyl-, [1-(3-pyridinyl)ethylidene]hydrazide represents a promising scaffold for further drug development. Its unique chemical properties and biological activities warrant continued investigation, particularly in the context of targeted therapies. Future research directions may include large-scale clinical trials and the exploration of synergistic effects with existing medications.